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Compound of Interest

Compound Name: Methyl dihydrojasmonate

Cat. No.: B183056

For researchers, scientists, and professionals in drug development, the quality and consistency
of chemical reagents are paramount. Methyl dihydrojasmonate, a widely used fragrance and
flavor compound, also finds applications in various research fields. This guide provides a head-
to-head comparison of prominent suppliers of Methyl dihydrojasmonate, focusing on key
quality attributes to aid in the selection of the most suitable material for laboratory and
development needs.

The purity, isomeric ratio, and impurity profile of Methyl dihydrojasmonate can significantly
impact experimental outcomes. While many suppliers offer this compound, the specifications
and available data can vary. This comparison summarizes publicly available data from various
suppliers and outlines experimental protocols for independent verification.

Key Quality Parameters for Comparison
The critical quality attributes for Methyl dihydrojasmonate in a research context include:
o Purity: The percentage of Methyl dihydrojasmonate in the product.

» Isomer Distribution: The ratio of the cis and trans isomers, which can influence the biological
activity and odor profile.[1]

o Impurities: The presence and concentration of any residual starting materials, by-products, or
solvents.
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o Consistency: The batch-to-batch reproducibility of the product's specifications.

Supplier Comparison: Publicly Available Data

The following table summarizes the product specifications for Methyl dihydrojasmonate from
a selection of suppliers. It is important to note that this information is based on data provided by
the suppliers on their websites and in technical data sheets. For critical applications, direct
contact with the supplier for lot-specific certificates of analysis is recommended.
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) Product Purity Isomer
Supplier - . Notes
Name/Grade Specification Information
Methyl
dihydrojasmonat ] ) Food Grade
] ] ] ] Mixture of cis
Sigma-Aldrich e, mixture of cis >96%][2] (FG), Kosher,
and trans|[2] N
and trans, =96%, Halal certified.[2]
FG
Methyl Dihydro ) . )
ACS >97.0 % (Sum >30.0 % (Cis Stabilized with
] Jasmonate HC ) )
International 20 of isomers)[3] isomer)[3] 500 ppm BHT.[3]
States potential
Methyl )
, , - anti-cancer
Smolecule dihydrojasmonat ~ >98%]4] Not specified o
properties in
e
research.[4]
Methyl
MedchemExpres ] ) N For research use
dihydrojasmonat ~ 98.0%[5] Not specified
S only.[5]
e
. Methyl Offers a version
Zhejiang NHU ) ) N ) )
Co. Ltd dihydrojasmonat ~ =98.0%]6] Not specified with and without
0., Ltd.
e BHT stabilizer.[6]
Methyl
Santa Cruz Dihydrojasmonat cis- and trans- For Research
. . 298%[7] .
Biotechnology e (cis- and trans- mixture[7] Use Only.[7]
mixture)
Methyl
] Dihydrojasmonat cis- and trans-
TCI America i >95.0% (GC)[8] ]
e (cis- and trans- mixture[8]
mixture)
Methyl
dihydrojasmonat 98 - 100% (GLC)  Mixture of cis Food Grade
Chem-Impex

e, mixture of cis

and trans

[9]

and trans[9]

(FG), Kosher.[9]
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] ) ] NMR data

MethylDihydrojas ~ 98% purity N ] ]
MOLNOVA Not specified consistent with

monate (HPLC)

structure.

Sarochem™ States it is 100%

Hedione (Methyl 99%+ (Lab- N pure and free
Sarochem ] ) Not specified N

Dihydrojasmonat  Tested)[10] from additives.

e) [10]

It is evident that purity levels generally range from =95% to >99%. However, a key differentiator
for some suppliers is the specification of the cis-isomer content, which is a critical factor for
certain applications due to its reported higher odor potency and potential for enhanced
biological activity.[1]

Experimental Protocols for Independent Supplier
Evaluation

For rigorous comparison, researchers should consider performing in-house analysis of Methyl
dihydrojasmonate from different suppliers. The following are detailed methodologies for key
experiments.

Purity and Isomer Distribution Analysis by Gas
Chromatography (GC)

Objective: To determine the purity of Methyl dihydrojasmonate and the relative percentage of
cis and trans isomers.

Methodology:
e Instrumentation: Gas chromatograph with a Flame lonization Detector (FID).

e Column: A non-polar capillary column (e.g., DB-1 or equivalent, 30 m x 0.25 mm ID, 0.25 um
film thickness).

o Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).
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Oven Temperature Program:

o Initial temperature: 100°C, hold for 2 minutes.

o Ramp: 10°C/min to 250°C.

o Hold at 250°C for 10 minutes.

Injector Temperature: 250°C.

Detector Temperature: 280°C.

Sample Preparation: Prepare a 1% (v/v) solution of Methyl dihydrojasmonate in a suitable
solvent such as ethanol or hexane.

Injection Volume: 1 pL.

Data Analysis: Identify the peaks corresponding to the cis and trans isomers of Methyl
dihydrojasmonate based on their retention times (literature or standard comparison).
Calculate the area percentage of each peak to determine the purity and the cis/trans isomer
ratio.

Click to download full resolution via product page

Figure 1. Workflow for GC analysis of Methyl dihydrojasmonate.
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Identification and Structural Confirmation by Nuclear
Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of Methyl dihydrojasmonate and identify any

major impurities.

Methodology:

e Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated chloroform (CDCIs).

o Sample Preparation: Dissolve approximately 10-20 mg of the Methyl dihydrojasmonate
sample in 0.6-0.7 mL of CDCls.

e Experiments:
o H NMR: To observe the proton environment.
o 13C NMR: To observe the carbon skeleton.

o (Optional) 2D NMR (e.g., COSY, HSQC): For more detailed structural elucidation and
assignment of signals.

o Data Analysis: Compare the obtained spectra with reference spectra for Methyl
dihydrojasmonate. The chemical shifts, splitting patterns, and integration values of the
signals should be consistent with the expected structure. Unassigned signals may indicate
the presence of impurities.

Impurity Profiling by Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To identify and tentatively quantify volatile and semi-volatile impurities.
Methodology:

 Instrumentation: Gas chromatograph coupled to a Mass Spectrometer.
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e GC Conditions: Use the same or a similar method as described for the GC-FID analysis.
» MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: m/z 40-400.

o Data Analysis: For each peak in the chromatogram, obtain the mass spectrum. Compare the
fragmentation patterns with spectral libraries (e.g., NIST, Wiley) to identify the impurities. The
peak area can be used for semi-quantitative estimation of the impurity levels.
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Figure 2. Logical workflow for supplier evaluation.
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Conclusion and Recommendations

The selection of a Methyl dihydrojasmonate supplier should be guided by the specific
requirements of the intended application. For applications where the olfactory properties or
specific biological activities are critical, suppliers who provide detailed information on the
cis/trans isomer ratio, such as ACS International, may be preferred. For general research use
where high purity is the primary concern, suppliers like Smolecule, MedchemExpress, Zhejiang
NHU Co., Ltd., and Sarochem offer products with 298% purity. Sigma-Aldrich provides a well-
characterized standard grade suitable for a range of applications.

Ultimately, for critical research and development projects, it is strongly recommended to
perform an independent evaluation of samples from multiple suppliers using the experimental
protocols outlined in this guide. This will ensure that the selected material meets the necessary
quality and consistency standards for reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b183056#head-to-head-comparison-of-
different-methyl-dihydrojasmonate-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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